2-Methoxybenzoyl isothiocyanate
Cat. No. B8765782
Key on ui cas rn:
122194-69-8
M. Wt: 193.22 g/mol
InChI Key: HOQPANLRGFSQGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07135466B2
Procedure details
2-Methoxy-1-benzenecarbonyl isothiocyanate was prepared using commercially available 2-methoxy-1-benzenecarbonyl chloride (80 mg) as a starting compound according to the description of the literature. 4-[(6,7-Dimethoxy-4-quinazolinyl)oxy]aniline (50 mg) was dissolved in toluene (5 ml) and ethanol (1 ml) to prepare a solution. A solution of 2-methoxy-1-benzenecarbonyl isothiocyanate in ethanol (1 ml) was then added to the solution, and the mixture was stirred at room temperature for 2 hr. The reaction solution was concentrated, and the residue was purified by chromatography on silica gel using chloroform/acetone for development to give the title compound (74 mg, yield 90%).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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COC1C=CC=CC=1C(Cl)=O.[CH3:12][O:13][C:14]1[CH:15]=[C:16]2[C:21](=[CH:22][C:23]=1[O:24][CH3:25])[N:20]=[CH:19][N:18]=[C:17]2[O:26][C:27]1[CH:33]=[CH:32][C:30]([NH2:31])=[CH:29][CH:28]=1.[CH3:34][O:35][C:36]1[CH:41]=[CH:40][CH:39]=[CH:38][C:37]=1[C:42]([N:44]=[C:45]=[S:46])=[O:43]>C1(C)C=CC=CC=1.C(O)C>[CH3:34][O:35][C:36]1[CH:41]=[CH:40][CH:39]=[CH:38][C:37]=1[C:42]([N:44]=[C:45]=[S:46])=[O:43].[CH3:12][O:13][C:14]1[CH:15]=[C:16]2[C:21](=[CH:22][C:23]=1[O:24][CH3:25])[N:20]=[CH:19][N:18]=[C:17]2[O:26][C:27]1[CH:33]=[CH:32][C:30]([NH:31][C:45]([NH:44][C:42](=[O:43])[C:37]2[CH:38]=[CH:39][CH:40]=[CH:41][C:36]=2[O:35][CH3:34])=[S:46])=[CH:29][CH:28]=1
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Inputs
Step One
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Name
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|
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Quantity
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80 mg
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Type
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reactant
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Smiles
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COC1=C(C=CC=C1)C(=O)Cl
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Step Two
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Name
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Quantity
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50 mg
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Type
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reactant
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Smiles
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COC=1C=C2C(=NC=NC2=CC1OC)OC1=CC=C(N)C=C1
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Name
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Quantity
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5 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
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Type
|
reactant
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Smiles
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COC1=C(C=CC=C1)C(=O)N=C=S
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
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C(C)O
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Step Four
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at room temperature for 2 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The reaction solution was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was purified by chromatography on silica gel
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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product
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Smiles
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COC1=C(C=CC=C1)C(=O)N=C=S
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Name
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Type
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product
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Smiles
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COC=1C=C2C(=NC=NC2=CC1OC)OC1=CC=C(C=C1)NC(=S)NC(C1=C(C=CC=C1)OC)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 74 mg | |
| YIELD: PERCENTYIELD | 90% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
